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Compound of Interest

Compound Name: JMV 449 acetate

Cat. No.: B8144713 Get Quote

Technical Support Center: JMV 449 Acetate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

JMV 449 acetate. Our goal is to help you minimize variability and ensure the reproducibility of

your experimental results.

Frequently Asked Questions (FAQs)
Q1: What is JMV 449 acetate and what is its primary mechanism of action?

JMV 449 acetate is a potent and metabolically stable synthetic peptide analogue of the C-

terminal fragment of neurotensin (NT), specifically NT(8-13).[1] It functions as a high-affinity

agonist for the neurotensin receptor 1 (NTSR1), a G protein-coupled receptor (GPCR).[2][3] Its

stability is enhanced by a reduced peptide bond, making it more resistant to degradation

compared to native neurotensin.[1] Upon binding to NTSR1, JMV 449 acetate activates

downstream signaling pathways, leading to various physiological effects, including regulation of

blood pressure, body temperature, and pain perception.

Q2: How should I properly handle and store JMV 449 acetate to ensure its stability and

activity?

For optimal stability, JMV 449 acetate powder should be stored at -20°C. Once in solution, it is

recommended to prepare aliquots to avoid repeated freeze-thaw cycles, which can degrade the
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peptide. For short-term storage of solutions (up to a month), -20°C is suitable. For longer-term

storage (up to six months), -80°C is recommended. Always allow the product to equilibrate to

room temperature for at least an hour before opening the vial.

Q3: What are the best practices for dissolving JMV 449 acetate?

JMV 449 acetate is soluble in water. For cell-based assays, it is crucial to use sterile, high-

purity water or a buffer compatible with your experimental system. Ensure the peptide is fully

dissolved by gentle vortexing. If you observe any precipitation, gentle warming or sonication

may be used, but be cautious of potential degradation with excessive heat.

Q4: What are the typical working concentrations for JMV 449 acetate in in-vitro experiments?

The optimal concentration of JMV 449 acetate will depend on the specific cell line, receptor

expression levels, and the assay being performed. Based on its high potency, concentrations in

the low nanomolar to picomolar range are often effective. It is always recommended to perform

a dose-response curve to determine the optimal concentration for your specific experimental

setup.

Troubleshooting Guide
This guide addresses common issues encountered during experiments with JMV 449 acetate
in a question-and-answer format.
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Issue Possible Cause(s) Recommended Solution(s)

High variability between

replicate wells

- Inconsistent cell seeding-

Pipetting errors- Edge effects

in the plate

- Ensure a homogeneous cell

suspension before and during

seeding.- Use calibrated

pipettes and proper pipetting

techniques.- Avoid using the

outer wells of the plate or fill

them with a buffer to maintain

humidity.

Low or no signal response

- JMV 449 acetate

degradation- Low receptor

expression in the cell line-

Suboptimal assay conditions

(e.g., incubation time,

temperature)

- Prepare fresh stock solutions

and avoid repeated freeze-

thaw cycles.- Confirm NTSR1

expression in your cell line

using techniques like qPCR or

Western blot.- Optimize assay

parameters by running a time-

course and temperature-

gradient experiment.

Inconsistent dose-response

curves

- Compound precipitation at

high concentrations-

Cytotoxicity at high

concentrations- Receptor

desensitization or

downregulation

- Visually inspect solutions for

any precipitation.- Perform a

cytotoxicity assay (e.g., MTT or

LDH assay) in parallel.-

Reduce incubation times to

minimize receptor

desensitization.

High background signal

- Contamination of cell cultures

(e.g., mycoplasma)- Non-

specific binding of the peptide

- Regularly test cell cultures for

contamination.- Include

appropriate controls, such as a

non-targeting peptide or a

known NTSR1 antagonist.

Quantitative Data Summary
The following table summarizes the reported potency of JMV 449 in various experimental

systems. These values can serve as a reference for your experiments.
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Parameter Value
Experimental
System

Reference

IC50 0.15 nM

Inhibition of [125I]-NT

binding to neonatal

mouse brain

EC50 1.9 nM
Contraction of guinea

pig ileum

Experimental Protocols
Radioligand Binding Assay for NTSR1
This protocol is adapted for determining the binding affinity of JMV 449 acetate to the

neurotensin receptor 1 (NTSR1) using a competitive binding assay with a radiolabeled

neurotensin analog.

Materials:

HEK293 cells stably expressing human NTSR1

Membrane preparation buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4)

Radioligand (e.g., [3H]Neurotensin)

JMV 449 acetate

Non-specific binding control (e.g., high concentration of unlabeled neurotensin)

Scintillation cocktail

Glass fiber filters

Procedure:

Membrane Preparation: Harvest cells and homogenize in ice-cold membrane preparation

buffer. Centrifuge the homogenate and resuspend the membrane pellet in a fresh buffer.

Determine the protein concentration of the membrane preparation.
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Assay Setup: In a 96-well plate, add the cell membrane preparation, the radioligand at a

concentration near its Kd, and varying concentrations of JMV 449 acetate. For determining

non-specific binding, add a high concentration of unlabeled neurotensin.

Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to

reach equilibrium (e.g., 60-90 minutes).

Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound

from free radioligand. Wash the filters with ice-cold buffer.

Counting: Place the filters in scintillation vials with a scintillation cocktail and count the

radioactivity using a scintillation counter.

Data Analysis: Plot the percentage of specific binding against the log concentration of JMV
449 acetate. Fit the data using a non-linear regression model to determine the IC50, which

can then be converted to a Ki value.

Calcium Mobilization Assay
This protocol outlines the measurement of intracellular calcium mobilization following the

activation of NTSR1 by JMV 449 acetate. This is a common functional assay for Gq-coupled

receptors.

Materials:

Cells expressing NTSR1 (e.g., CHO-K1 or HEK293)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

JMV 449 acetate

Positive control (e.g., a known NTSR1 agonist)

Fluorescence plate reader with an injection system

Procedure:
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Cell Plating: Seed the cells in a 96-well black, clear-bottom plate and allow them to attach

overnight.

Dye Loading: Remove the culture medium and add the calcium-sensitive dye solution to the

cells. Incubate at 37°C for 45-60 minutes in the dark.

Washing: Gently wash the cells with the assay buffer to remove excess dye.

Baseline Reading: Place the plate in the fluorescence plate reader and measure the baseline

fluorescence for a short period.

Compound Addition: Inject varying concentrations of JMV 449 acetate into the wells and

immediately begin recording the fluorescence signal over time.

Data Analysis: The change in fluorescence intensity reflects the change in intracellular

calcium concentration. Plot the peak fluorescence response against the log concentration of

JMV 449 acetate to generate a dose-response curve and determine the EC50.

Visualizations
NTSR1 Signaling Pathway
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Caption: NTSR1 signaling pathway activated by JMV 449 acetate.

Experimental Workflow for a Cell-Based Assay
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Caption: General workflow for a JMV 449 acetate cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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